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Compound of Interest

Compound Name: Furtrethonium iodide

CAS No.: 541-64-0

Cat. No.: B1218996

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furtrethonium iodide is a quaternary ammonium compound that functions as a cholinergic

agonist, specifically targeting muscarinic acetylcholine receptors (mAChRs). Its ability to mimic

the action of acetylcholine makes it a valuable tool in pharmacological research for studying the

parasympathetic nervous system and its effects on various physiological processes. These

application notes provide detailed protocols for the preparation of Furtrethonium iodide
solutions for both in vitro and in vivo experiments, along with a summary of its chemical

properties and relevant quantitative data to guide experimental design.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Furtrethonium iodide is essential

for accurate solution preparation and experimental reproducibility.
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Property Value Reference

CAS Number 541-64-0 [1]

Molecular Formula C₈H₁₄INO [1]

Molecular Weight 267.11 g/mol [1]

Appearance
White to off-white crystalline

powder

Solubility

Soluble in water and alcohol.

Practically insoluble in

benzene.

Storage (Solid)

Long-term storage at -20°C is

recommended. Some suppliers

suggest -196°C for archival

purposes.[2][3]

Signaling Pathways of Furtrethonium Iodide
As a muscarinic agonist, Furtrethonium iodide activates G protein-coupled receptors

(GPCRs), leading to the initiation of distinct intracellular signaling cascades depending on the

receptor subtype (M1-M5). The primary pathways are the Gq/11 pathway and the Gi/o

pathway.
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Caption: Gq/11 signaling pathway activated by Furtrethonium iodide.
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Caption: Gi/o signaling pathway activated by Furtrethonium iodide.

Experimental Protocols
Solution Preparation: General Guidelines
Materials:

Furtrethonium iodide (solid)

Sterile, deionized water, phosphate-buffered saline (PBS), or normal saline (0.9% NaCl)

Sterile, light-protecting storage tubes (e.g., amber microcentrifuge tubes or tubes wrapped in

aluminum foil)

Vortex mixer

Calibrated pipettes

Sterile filters (0.22 µm) for sterile applications

Stability and Storage: Iodide-containing solutions are known to be sensitive to light, which can

cause the oxidation of iodide to iodine, leading to a yellowish discoloration and a decrease in

potency.[4][5][6]

Always store Furtrethonium iodide solutions in light-protected containers.[4][5]

For short-term storage (1-2 days), solutions can be kept at 2-8°C.
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For longer-term storage, it is recommended to aliquot the stock solution and store it at -20°C

or -80°C. Avoid repeated freeze-thaw cycles.

While some quaternary ammonium compound solutions can be stable for longer periods, it is

best practice to prepare fresh solutions for critical experiments or to validate the stability

under your specific storage conditions.[7]

Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Assays
This protocol describes the preparation of a high-concentration stock solution that can be

diluted to the desired final concentrations for cell-based assays.

Weigh Furtrethonium
Iodide

Dissolve in
Sterile Water/PBS

Vortex until
Fully Dissolved

Sterile Filter
(0.22 µm)

Aliquot into
Light-Protected Tubes

Store at -20°C
or -80°C

Calculate Required
Dose and Volume

Weigh Furtrethonium
Iodide

Dissolve in Sterile
Normal Saline (0.9%)

Vortex until
Fully Dissolved

Prepare Fresh on
the Day of Dosing

Administer to
Animal Model

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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